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Introduction
Luprostiol, a synthetic analogue of prostaglandin F2α (PGF2α), is a potent luteolytic agent

utilized in equine reproduction to synchronize oestrus. Its primary mechanism of action is the

induction of luteolysis, the regression of the corpus luteum (CL), which results in a rapid decline

in progesterone levels. This hormonal shift allows for the initiation of a new follicular phase,

leading to oestrus and subsequent ovulation. Effective oestrus synchronization is pivotal for the

successful implementation of assisted reproductive technologies (ART) such as artificial

insemination (AI) and embryo transfer. These application notes provide detailed experimental

protocols for the use of Luprostiol in mares, summarize key quantitative data from relevant

studies, and illustrate the associated physiological pathways.

Data Presentation
The following tables summarize the efficacy of Luprostiol in oestrus synchronization protocols

as derived from peer-reviewed studies.

Table 1: Comparison of Luprostiol and d-cloprostenol in combination with hCG for Oestrus

Synchronization in Mares[1]
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Parameter
Luprostiol (LUP)
Group (n=cycles)

d-cloprostenol
(CLO) Group
(n=cycles)

Spontaneous
Oestrus (CON)
Group (n=cycles)

Dosage
3.75 mg Luprostiol,

i.m.

30 µg d-cloprostenol,

i.m.
N/A

Interval from Induction

of Luteolysis to hCG

Injection (days)

4.4 ± 0.3 5.1 ± 0.3 N/A

Interval from Induction

of Luteolysis to

Ovulation (days)

6.5 ± 0.4 7.2 ± 0.4 N/A

Interval from hCG

Injection to Ovulation

(days)

2.2 ± 0.2* 2.8 ± 0.2 2.5 ± 0.1

Ovulation within 48h

of hCG Injection (%)

Higher than CLO and

CON
- -

Pregnancy Rate
Not significantly

different

Not significantly

different

Not significantly

different

*Indicates a statistically significant difference (p<0.01) compared to CLO and CON groups.

Data from Kuhl et al., 2017.

Table 2: Efficacy of Luprostiol in Inducing Luteolysis in Mares[2]
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Parameter
Luprostiol (LUP)
Group

d-cloprostenol
(CLO) Group

Saline (CON)
Group

Dosage
3.75 mg Luprostiol,

i.m.

22.5 µg d-

cloprostenol, i.m.
0.5 ml Saline, i.m.

Treatment Day post-

ovulation
Day 8 Day 8 Day 8

Progesterone Decline

to Baseline
Within 2 days Within 2 days No significant decline

Treatment to

Ovulation Interval

(days)

9.4 ± 0.4 9.4 ± 1.3 16.1 ± 0.8

*Indicates a statistically significant shorter interval (p<0.001) compared to the CON group. Data

from Kuhl et al., 2016.

Experimental Protocols
Protocol 1: Single-Dose Luprostiol for Oestrus
Synchronization
This protocol is suitable for mares with a confirmed mature corpus luteum (i.e., between 5 and

14 days post-ovulation).

Materials:

Luprostiol solution for injection

Sterile syringes and needles

Ultrasonography equipment with a linear rectal probe

Human Chorionic Gonadotropin (hCG) for injection

Teasing stallion
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Procedure:

Initial Veterinary Examination: Conduct a thorough reproductive examination of the mare,

including transrectal ultrasonography of the ovaries and uterus. Confirm the presence of a

mature corpus luteum. The mare should be in the diestrus phase of her cycle.[3]

Administration of Luprostiol: Administer a single intramuscular (i.m.) injection of 3.75 mg of

Luprostiol.[1][2]

Oestrus Detection: Beginning 24 hours post-injection, monitor the mare daily for behavioural

signs of oestrus (e.g., receptivity to a stallion). Oestrus is typically observed within 2 to 4

days post-injection.

Follicular Monitoring: Once signs of oestrus are detected, perform daily or every-other-day

transrectal ultrasonography to monitor follicular growth.

Induction of Ovulation: When a dominant follicle reaches a pre-ovulatory size (typically ≥35

mm in diameter) and uterine oedema is present, administer an intravenous (i.v.) injection of

1500-3000 IU of hCG to induce ovulation.

Insemination: Artificial insemination should be timed to occur within 24 to 48 hours after hCG

administration, as ovulation is expected within this timeframe.

Confirmation of Ovulation: Perform ultrasonography 24 and 48 hours post-insemination to

confirm ovulation has occurred.

Protocol 2: Two-Dose Luprostiol Protocol for Group
Synchronization
This protocol is designed for synchronizing a group of mares without prior knowledge of their

cycle stage.

Materials:

Luprostiol solution for injection

Sterile syringes and needles
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Ultrasonography equipment with a linear rectal probe

Human Chorionic Gonadotropin (hCG) for injection

Teasing stallion

Procedure:

First Luprostiol Administration: Administer an initial i.m. injection of 3.75 mg of Luprostiol to
all mares in the group.

Second Luprostiol Administration: Fourteen days after the first injection, administer a

second i.m. injection of 3.75 mg of Luprostiol to all mares. This two-dose regimen ensures

that all mares will have a responsive corpus luteum at the time of the second injection.

Approximately 90% of mares are expected to show signs of oestrus following the second

injection.

Oestrus Detection and Monitoring: Begin daily oestrus detection 24 hours after the second

Luprostiol injection.

Follicular Monitoring: Initiate transrectal ultrasonography to monitor follicular development

once mares begin to show signs of oestrus.

Induction of Ovulation: When a dominant follicle reaches a pre-ovulatory size (≥35 mm) with

associated uterine oedema, administer 1500-3000 IU of hCG i.v.

Insemination: Perform artificial insemination 24 to 48 hours following hCG administration.

Confirmation of Ovulation: Confirm ovulation via ultrasonography 24 and 48 hours post-

insemination.

Mandatory Visualizations
Signaling Pathway of Luprostiol-Induced Luteolysis
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Oestrus Synchronization Protocol

Start: Select Mare(s)

Veterinary Examination
(Ultrasound)

Mature Corpus Luteum?

Administer Single Dose
Luprostiol (3.75 mg, i.m.)

Yes

Two-Dose Protocol:
1st Dose Luprostiol

2nd Dose 14 days later

No / Unknown

Daily Oestrus Detection

Follicular Monitoring
(Ultrasound)

Pre-ovulatory Follicle
(≥35 mm)?

No

Administer hCG
(1500-3000 IU, i.v.)

Yes

Artificial Insemination
(24-48h post-hCG)

Confirm Ovulation
(Ultrasound)

End of Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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